Interpenetration of distinct 2D and 3D organic networks in the crystal structure of 1,3,5-tris(4-methylbenzoyl)benzene
New Journal of Chemistry Pub Date: 2004-09-16 DOI: 10.1039/B408481K
Abstract
Conformational differences between two independent molecules in the same crystal of the title triaroylbenzene derivative give rise to an interpenetrated structure involving two dimensionally distinct networks—a 2D hexagonal and a 3D α-polonium-type.
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